molecular formula C11H15ClN2O2 B8471823 Hexanoic acid 6-chloro-pyrimidin-4-ylmethyl ester

Hexanoic acid 6-chloro-pyrimidin-4-ylmethyl ester

Cat. No. B8471823
M. Wt: 242.70 g/mol
InChI Key: KVWIPJOREJORLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Hexanoic acid 6-chloro-pyrimidin-4-ylmethyl ester is a useful research compound. Its molecular formula is C11H15ClN2O2 and its molecular weight is 242.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality Hexanoic acid 6-chloro-pyrimidin-4-ylmethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Hexanoic acid 6-chloro-pyrimidin-4-ylmethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H15ClN2O2

Molecular Weight

242.70 g/mol

IUPAC Name

(6-chloropyrimidin-4-yl)methyl hexanoate

InChI

InChI=1S/C11H15ClN2O2/c1-2-3-4-5-11(15)16-7-9-6-10(12)14-8-13-9/h6,8H,2-5,7H2,1H3

InChI Key

KVWIPJOREJORLB-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(=O)OCC1=CC(=NC=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 915 mg (4.08 mMol) hexanoic acid 6-hydroxy-pyrimidin-4-ylmethyl ester, 1.48 g (8.98 mMol) Et4NCl and 698 μl (5.44 mMol) N,N-dimethylaniline in 30 ml of acetonitrile, 3.73 ml (40.8 mMol) POCl3 are added. After stirring for 1 h at 60° C., the cooled solution is concentrated in vacuo. The residue is re-dissolved in EtOAc and water, the aq. layer separated off and extracted twice with EtOAc. The organic phases are washed with water, sat. NaHCO3 and brine, dried (Na2SO4) and concentrated, yielding the title compound as an oil: MS: [M+1]+=243/245; TLC(CH2Cl2): Rf=0.20.
Quantity
915 mg
Type
reactant
Reaction Step One
Quantity
698 μL
Type
reactant
Reaction Step One
Name
Quantity
3.73 mL
Type
reactant
Reaction Step One
Quantity
1.48 g
Type
catalyst
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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